Cas no 1439894-52-6 ((S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride)

• Product Name: (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride
• CAS No: 1439894-52-6
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• CID: 5209251
• Update Time: 2025-06-13

(S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride

• Inchi： 1S/C9H14N4.ClH/c10-8-2-1-5-13(6-8)9-3-4-11-7-12-9;/h3-4,7-8H,1-2,5-6,10H2;1H/t8-;/m0./s1
• InChI Key： CPWOCGHTJODKGE-QRPNPIFTSA-N
• SMILES： N[C@H]1CCCN(C2=NC=NC=C2)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride

Introduction to (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride (CAS No. 1439894-52-6)

(S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 1439894-52-6, represents a novel class of molecules with promising applications in the development of therapeutic agents. The unique structural configuration of this molecule, featuring a piperidine ring linked to a pyrimidine moiety, makes it a compelling candidate for further exploration in drug discovery and molecular pharmacology.

The significance of this compound lies in its potential to interact with biological targets in a highly specific manner. The stereochemistry of the (S)-configuration is particularly noteworthy, as it often dictates the efficacy and selectivity of pharmacological compounds. In recent years, there has been a growing interest in chiral drugs due to their improved pharmacokinetic profiles and reduced side effects. The (S)-enantiomer of this compound exemplifies this trend, offering a tailored approach to drug design that maximizes therapeutic benefits while minimizing adverse reactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological receptors. The pyrimidine ring in (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride is known to exhibit strong hydrogen bonding capabilities, which can be leveraged to enhance binding interactions with target proteins. This feature has been exploited in the design of kinase inhibitors, a class of drugs that play a crucial role in treating various cancers and inflammatory diseases.

Moreover, the piperidine moiety contributes to the overall solubility and bioavailability of the compound, making it an attractive candidate for oral administration. This aspect is particularly important in drug development, as poor solubility can significantly hinder the clinical efficacy of a therapeutic agent. The dihydrochloride salt form of this compound further enhances its stability and solubility, ensuring consistent performance across different formulations.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic compounds like (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride represents a significant challenge. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been instrumental in achieving the desired stereochemical purity. These advancements have not only streamlined the production process but also opened new avenues for exploring novel drug candidates.

The potential applications of this compound extend beyond oncology and inflammation treatment. Preliminary studies suggest that it may also exhibit antimicrobial properties, making it a valuable asset in combating resistant bacterial strains. The ability of the pyrimidine-piperidine scaffold to modulate enzyme activity has led researchers to investigate its role in neurodegenerative diseases as well. By targeting specific enzymes implicated in conditions such as Alzheimer's and Parkinson's, this compound could offer a new therapeutic paradigm for these challenging disorders.

One of the most exciting aspects of working with compounds like (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride is the opportunity to leverage cutting-edge technologies for drug discovery. High-throughput screening (HTS) platforms combined with artificial intelligence (AI) algorithms have revolutionized the process of identifying lead compounds. These technologies enable researchers to analyze vast datasets rapidly, pinpointing molecules with optimal pharmacological profiles. The integration of machine learning models has further enhanced predictive accuracy, reducing the time and resources required for hit identification.

The development pipeline for this compound is currently undergoing rigorous evaluation both in academic laboratories and pharmaceutical companies. Preclinical studies are being conducted to assess its safety profile, pharmacokinetics, and mechanism of action. These studies are crucial for determining whether this molecule progresses into human clinical trials. The results from these trials will provide critical insights into its potential as a therapeutic agent and guide future research directions.

In conclusion, (S)-1-(Pyrimidin-4-yl)piperidin-3-aminedihydrochloride (CAS No. 1439894-52-6) stands out as a promising candidate in modern drug discovery due to its unique structural features and versatile biological activities. The combination of stereochemical precision, favorable physicochemical properties, and potential therapeutic applications positions this compound as a cornerstone in medicinal chemistry research. As our understanding of biological systems continues to evolve, molecules like this one will play an increasingly pivotal role in shaping the future of healthcare.